Cas no 109892-69-5 (1H-Imidazole, 4-bromo-5-methyl-2-phenyl-)

• Product Name: 1H-Imidazole, 4-bromo-5-methyl-2-phenyl-
• CAS No: 109892-69-5
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 1189329
• PubChem ID: 71335007
• Update Time: 2025-04-20

1H-Imidazole, 4-bromo-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-5-methyl-2-phenyl-
• 4-bromo-5-methyl-2-phenyl-1H-imidazole
• 109892-69-5
• DTXSID00763042

• Inchi： 1S/C10H9BrN2/c1-7-9(11)13-10(12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)
• InChI Key： PXFZDXHZFPPTAO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 235.99497
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68